Cas no 2171333-26-7 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid)
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
- EN300-1574084
- 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid
- 2171333-26-7
-
- Inchi: 1S/C26H30N2O5/c1-2-16(14-24(29)28-23-13-7-12-21(23)25(30)31)27-26(32)33-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,21?,23?/m1/s1
- InChI Key: IKJWIBMKTJYOPO-SGZOKEPCSA-N
- SMILES: OC(C1CCCC1NC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574084-0.05g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1574084-0.1g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1574084-0.25g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1574084-0.5g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1574084-1.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1574084-2.5g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1574084-5.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1574084-10.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1574084-50mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574084-100mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid |
2171333-26-7 | 100mg |
$2963.0 | 2023-09-24 |
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2171333-26-7)
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2171333-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structure, combines elements of cyclopentane, amino acids, and fluorene-based functional groups, making it a promising candidate for various therapeutic applications.
The structure of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid features a chiral center at the 3-position of the pentanamine moiety, which is critical for its biological activity. The presence of a fluorene group linked to a methoxycarbonyl moiety further enhances its potential as a pharmacophore. This combination of structural features suggests that the compound may exhibit unique interactions with biological targets, making it an attractive subject for further investigation.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The structural complexity of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid positions it as a potential lead compound for drug discovery efforts. Its ability to engage with multiple binding sites on target proteins could provide a foundation for the design of highly specific and effective therapeutic agents.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The cyclopentane ring system provides a rigid framework that can be fine-tuned to optimize binding affinity and selectivity. Additionally, the presence of both polar and non-polar functional groups allows for versatile interactions with biological targets, including enzymes and receptors. These features make 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid a valuable asset in the quest for new pharmaceuticals.
Recent studies have begun to explore the pharmacological properties of analogs with similar structural motifs. For instance, derivatives of fluorene-based compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The methoxycarbonyl group in 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid may contribute to stabilizing the active conformation of these enzymes, thereby enhancing their inhibitory effects. This suggests that further optimization could lead to the development of potent inhibitors with therapeutic potential.
The synthesis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need to maintain chirality at the critical stereocenter requires precise control over reaction conditions. Advances in asymmetric synthesis have made it possible to construct complex molecules with high enantiomeric purity, which is essential for biological activity. Techniques such as chiral auxiliaries and transition-metal-catalyzed reactions have been instrumental in achieving these goals.
The fluorene moiety in this compound also opens up possibilities for photopharmacology—a rapidly emerging field that leverages light-responsive drugs to achieve targeted therapy. Fluorene derivatives have been explored for their ability to undergo photochemical reactions upon exposure to specific wavelengths of light. This property could be harnessed to develop drugs that are activated or deactivated in response to external stimuli, providing a new dimension in therapeutic intervention.
In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2171333-26-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups and stereochemistry makes it a compelling candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound and its analogs, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
2171333-26-7 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)